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Compound of Interest

D-(-)-3-Phosphoglyceric acid
Compound Name:
disodium

cat. No.: B15611121

An In-depth Technical Guide to the Aqueous Solubility of D-(-)-3-Phosphoglyceric Acid
Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of D-(-)-3-
Phosphoglyceric acid disodium salt, an important intermediate in several metabolic
pathways. This document compiles available quantitative solubility data, outlines a detailed
experimental protocol for solubility determination, and visualizes relevant biological pathways.

Quantitative Solubility Data

D-(-)-3-Phosphoglyceric acid disodium salt is a highly water-soluble compound. The
available quantitative data for its solubility in various aqueous solutions are summarized in the
table below. It is important to note that the temperature at which these solubilities were
determined is not always specified in the source literature.
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Reported Molar
Solvent . .
pH Solubility Concentration  Notes
System
(mg/mL) (mM)
Sonication may
Water N/A 100 434.74 )
be required.[1]
Sonication is
Water N/A 90.0 391.3
recommended.
Sonication is
Water N/A 80 429.97 recommended.
(2]
Solution is clear,
Water N/A 50 - colorless to
faintly yellow.[3]
100 (as 0.1 Solution is clear
Water N/A -
g/mL) and colorless.[4]
Sonication is
PBS 7.2 10 43.47
recommended.

Note: The molecular weight of D-(-)-3-Phosphoglyceric acid disodium salt is 230.02 g/mol .
[31[51[6]1[7]

Factors Influencing Solubility

The solubility of ionic compounds like D-(-)-3-Phosphoglyceric acid disodium salt in agueous
solutions is influenced by several factors, including temperature and pH.

Temperature: The effect of temperature on the solubility of a substance depends on the
enthalpy of dissolution. For most solids, solubility increases with temperature.[8][9][10]
However, without specific experimental data for D-(-)-3-Phosphoglyceric acid disodium salt,
the exact temperature-solubility profile cannot be definitively stated.

pH: The solubility of salts of weak acids can be pH-dependent.[11][12] D-(-)-3-Phosphoglyceric
acid is a weak acid, and its disodium salt is expected to be more soluble in acidic solutions
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where the phosphate and carboxylate groups can be protonated.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the aqueous solubility of

D-(-)-3-Phosphoglyceric acid disodium salt, based on the established shake-flask method.

Objective: To determine the saturation solubility of D-(-)-3-Phosphoglyceric acid disodium

salt in a given aqueous solution (e.g., water, PBS, or other buffers) at a specific temperature.

Materials:

D-(-)-3-Phosphoglyceric acid disodium salt powder
Selected aqueous solvent (e.g., ultrapure water, PBS buffer)
Thermostatically controlled shaker or incubator
Microcentrifuge

Syringe filters (e.g., 0.22 um PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or Mass Spectrometry)

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Saturated Solution:

o Add an excess amount of D-(-)-3-Phosphoglyceric acid disodium salt to a known
volume of the aqueous solvent in a sealed container. The excess solid should be clearly
visible.

o Place the container in a thermostatically controlled shaker set to the desired temperature.
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o Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24-48
hours). Preliminary experiments can determine the minimum time to reach equilibrium.

e Separation of Undissolved Solid:

o After the equilibration period, remove the container from the shaker and let it stand to
allow the excess solid to settle.

o To separate the undissolved solid, centrifuge an aliquot of the suspension at a high speed.

o Carefully withdraw the supernatant and filter it through a 0.22 pum syringe filter to remove
any remaining solid particles. This ensures the resulting solution is saturated and free of
particulates.

e Quantification of Solute:

o Prepare a series of standard solutions of D-(-)-3-Phosphoglyceric acid disodium salt of
known concentrations in the same solvent.

o Generate a calibration curve by analyzing the standard solutions using a validated HPLC
method.

o Accurately dilute the filtered saturated solution with the solvent to bring its concentration
within the range of the calibration curve.

o Analyze the diluted sample using the same HPLC method.

o Determine the concentration of the solute in the saturated solution by using the calibration
curve and accounting for the dilution factor.

o Data Reporting:

o The solubility is reported in units of mg/mL or mol/L at the specified temperature and pH of
the aqueous solution.

Below is a graphical representation of the experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. achemtek.com [achemtek.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. Sigma Aldrich Fine Chemicals Biosciences D-(—)-3-Phosphoglyceric acid disodium |
Fisher Scientific [fishersci.com]

e 5. sigmaaldrich.com [sigmaaldrich.com]
6. buildingblock.bocsci.com [buildingblock.bocsci.com]
e 7. D-(-)-3-Phosphoglyceric acid =93 ,powder 80731-10-8 [sigmaaldrich.com]

» 8. Sigma Aldrich Fine Chemicals Biosciences D-(-)-3-Phosphoglyceric acid disodium |
Fisher Scientific [fishersci.com]

o 9. D-(-)-3-BiEs HihEZ —4MEh >93% dry basis (enzymatic), powder | Sigma-Aldrich
[sigmaaldrich.com]

e 10. scbt.com [scbt.com]
e 11. D-(-)-3-Phosphoglyceric acid disodium | TargetMol [targetmol.com]
e 12. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [solubility of D-(-)-3-Phosphoglyceric acid disodium salt
in aqueous solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611121#solubility-of-d-3-phosphoglyceric-acid-
disodium-salt-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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